N-[2-[(2-Chloroacetyl)amino]ethyl]-N-ethyl-2-(1-propan-2-ylpyrazol-3-yl)acetamide

• IUPAC Name: N-[2-[(2-chloroacetyl)amino]ethyl]-N-ethyl-2-(1-propan-2-ylpyrazol-3-yl)acetamide
• InChI: InChI=1S/C14H23ClN4O2/c1-4-18(8-6-16-13(20)10-15)14(21)9-12-5-7-19(17-12)11(2)3/h5,7,11H,4,6,8-10H2,1-3H3,(H,16,20)
• InChI Key: UODNOPTUTKGENK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCNC(=O)CCl)C(=O)CC1=NN(C=C1)C(C)C
• Molecular Formula: C14H23ClN4O2
• Molecular Weight: 314.81 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrazole ring, the introduction of the acetamide group, and the attachment of the various alkyl groups. Unfortunately, without specific literature or research on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and a cyclic structure (the pyrazole ring). The properties of the compound would be heavily influenced by these groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar groups like the acetamide would likely make it somewhat polar, affecting its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, it would depend on the specific biological target. Without more information, it’s difficult to speculate.

Safety and Hazards

Without specific information, it’s hard to say exactly what the safety and hazards associated with this compound would be. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would depend on its potential applications. If it has promising biological activity, it could be further developed as a drug. Alternatively, if it has interesting chemical properties, it could be studied for potential use in materials or other applications.